Cas no 882748-01-8 (Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]-)

• Product Name: Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]-
• CAS No: 882748-01-8
• MF: C₁₂H₁₄Cl₂N₄S₂
• MW: 349.302357196808
• CID: 5271386
• Update Time: 2026-03-09

Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]-

• Inchi： 1S/C12H14Cl2N4S2/c13-11-15-5-9(19-11)7-17-1-2-18(4-3-17)8-10-6-16-12(14)20-10/h5-6H,1-4,7-8H2
• InChI Key： FGCSXMUEZMWQRM-UHFFFAOYSA-N
• SMILES： N1(CC2SC(Cl)=NC=2)CCN(CC2SC(Cl)=NC=2)CC1

Additional information on Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]-

Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- (CAS No: 882748-01-8)

Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- is a highly specialized organic compound with the CAS registry number 882748-01-8. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at positions 1 and 4. The structure of this compound is further modified by the substitution of two thiazole rings at the methyl groups attached to the piperazine ring. The thiazole rings are substituted with a chlorine atom at position 2, which adds to the compound's unique chemical properties.

The synthesis of Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- involves a series of carefully controlled reactions, including nucleophilic substitution and coupling reactions. The compound has been studied extensively for its potential applications in the pharmaceutical industry, particularly in the development of novel drug candidates with specific biological activities.

Recent research has highlighted the potential of this compound as a building block for the development of antiparasitic agents. Studies have shown that derivatives of piperazine with thiazole substituents exhibit promising activity against various parasitic organisms, including protozoa and helminths. The chlorine substitution at position 2 of the thiazole ring has been found to enhance the compound's bioavailability and stability, making it a valuable candidate for further drug development.

In addition to its antiparasitic properties, Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and apoptosis. The unique structure of the compound allows it to interact with key proteins involved in these pathways, making it a promising candidate for further exploration in oncology research.

The compound's chemical stability and solubility properties have also been studied in detail. Research has shown that Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- exhibits excellent stability under physiological conditions, which is crucial for its potential use as a therapeutic agent. Furthermore, its solubility profile suggests that it can be formulated into various dosage forms, including tablets and injections.

From an environmental perspective, studies have been conducted to assess the ecotoxicological impact of this compound. Results indicate that while it shows moderate toxicity to certain aquatic organisms, its environmental footprint is relatively low compared to other compounds in its class. This information is critical for ensuring that any future applications of this compound are environmentally sustainable.

In conclusion, Piperazine, 1,4-bis[(2-chloro-5-thiazolyl)methyl]- (CAS No: 882748-01-8) is a versatile and promising compound with a wide range of potential applications in the pharmaceutical and biotechnological industries. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development.